Methyl 1-carbonochloridoylpiperidine-3-carboxylate

• IUPAC Name: methyl 1-carbonochloridoylpiperidine-3-carboxylate
• InChI: InChI=1S/C8H12ClNO3/c1-13-7(11)6-3-2-4-10(5-6)8(9)12/h6H,2-5H2,1H3
• InChI Key: WFKGHZVYWBDYLP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCN(C1)C(=O)Cl
• Molecular Formula: C8H12ClNO3
• Molecular Weight: 205.64 g/mol

Description

Methyl 1-carbonochloridoylpiperidine-3-carboxylate, also known as Methyl CCPC, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of piperidine carboxylates and is commonly used in the synthesis of various organic compounds.

Mechanism of Action

The mechanism of action of Methyl 1-carbonochloridoylpiperidine-3-carboxylate CCPC is not fully understood, but it is believed to act as a nucleophile in organic reactions. It has been shown to react with various electrophiles, such as alkyl halides and carboxylic acids, to form new organic compounds. This compound CCPC has also been found to act as a mild Lewis acid catalyst in some reactions.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound CCPC. However, it has been reported to exhibit moderate toxicity in animal studies. It is believed to affect the central nervous system, causing sedation and respiratory depression in high doses.

Advantages and Limitations for Lab Experiments

Methyl 1-carbonochloridoylpiperidine-3-carboxylate CCPC has several advantages for lab experiments, such as its low cost and easy availability. It is also a versatile building block for the synthesis of various organic compounds. However, its moderate toxicity and limited information on its biochemical and physiological effects make it unsuitable for some experiments.

Future Directions

There are several future directions for the research on Methyl 1-carbonochloridoylpiperidine-3-carboxylate CCPC. One area of interest is the synthesis of new biologically active compounds using this compound CCPC as a building block. Another area of research is the investigation of its mechanism of action and its potential as a catalyst in organic reactions. Additionally, further studies on its toxicity and physiological effects are needed to determine its safety for use in scientific research.
Conclusion
This compound 1-carbonochloridoylpiperidine-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound CCPC has shown promise as a building block for the synthesis of various organic compounds, but further research is needed to fully understand its potential.

Synthesis Methods

The synthesis of Methyl 1-carbonochloridoylpiperidine-3-carboxylate CCPC involves the reaction of piperidine-3-carboxylic acid with thionyl chloride and methanol. The resulting product is then treated with methylamine hydrochloride to obtain this compound CCPC. This synthesis method has been widely used in the production of this compound CCPC for scientific research purposes.

Scientific Research Applications

Methyl 1-carbonochloridoylpiperidine-3-carboxylate CCPC has been extensively used in scientific research as a building block for the synthesis of various organic compounds. It is commonly used in the production of pharmaceuticals, agrochemicals, and other fine chemicals. This compound CCPC has also been used as a precursor in the synthesis of biologically active compounds, such as neurotransmitters and antitumor agents.